![molecular formula C16H22N2O4S2 B2391213 N'-(2-Ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide CAS No. 2415501-51-6](/img/structure/B2391213.png)
N'-(2-Ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-Ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide, also known as EHP-101, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. EHP-101 is a small molecule that has been shown to have neuroprotective, anti-inflammatory, and analgesic effects.
Mechanism of Action
The mechanism of action of N'-(2-Ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide is not fully understood, but it is believed to involve the modulation of the endocannabinoid system. The endocannabinoid system is involved in the regulation of pain, inflammation, and neuronal function. This compound has been shown to activate the CB2 receptor, which is predominantly expressed in immune cells and has anti-inflammatory effects. This compound has also been shown to inhibit the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. This results in an increase in endocannabinoid levels, which can have neuroprotective and analgesic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal models of multiple sclerosis and traumatic brain injury, this compound has been shown to reduce inflammation and prevent neuronal damage. This compound has also been shown to reduce pain behavior and inflammation in animal models of neuropathic pain. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of N'-(2-Ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide is its potential therapeutic properties in various scientific research areas, including neurology and pain management. This compound has been shown to have neuroprotective, anti-inflammatory, and analgesic effects, which make it a promising candidate for further research.
One limitation of this compound is its limited availability and high cost. This compound is a synthetic compound that requires specialized equipment and expertise to synthesize. This can make it difficult for researchers to obtain and use in their experiments.
Future Directions
There are several future directions for the research on N'-(2-Ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide. One area of research is the potential therapeutic properties of this compound in other neurological conditions, such as Parkinson's disease and Huntington's disease. Another area of research is the potential use of this compound in combination with other drugs for the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of N'-(2-Ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide involves the reaction of 2-ethoxyaniline with 6-hydroxy-1,4-dithiepan-6-ylmethyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with oxalyl chloride to form the oxalyl chloride derivative. The final step involves the reaction of the oxalyl chloride derivative with hydroxylamine hydrochloride to yield this compound.
Scientific Research Applications
N'-(2-Ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide has been studied for its potential therapeutic properties in various scientific research areas. In neurology, this compound has been shown to have neuroprotective effects in animal models of multiple sclerosis and traumatic brain injury. Inflammation is a key factor in the pathogenesis of these conditions, and this compound has been shown to reduce inflammation and prevent neuronal damage.
In addition, this compound has been studied for its analgesic properties in animal models of neuropathic pain. This compound has been shown to reduce pain behavior and inflammation in these models.
properties
IUPAC Name |
N'-(2-ethoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4S2/c1-2-22-13-6-4-3-5-12(13)18-15(20)14(19)17-9-16(21)10-23-7-8-24-11-16/h3-6,21H,2,7-11H2,1H3,(H,17,19)(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMBAADBBIXMGPI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C(=O)NCC2(CSCCSC2)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.